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Cat. No.: B15608779 Get Quote

Introduction

Methyltetrazine-PEG4-SS-NHS ester is a versatile, heterobifunctional crosslinker designed for

advanced bioconjugation applications, particularly for the precise labeling of cell surface

proteins.[1][2][3] This reagent combines three key functionalities: an N-hydroxysuccinimide

(NHS) ester for covalent attachment to proteins, a highly efficient methyltetrazine group for

bioorthogonal "click chemistry," and a cleavable disulfide (SS) bond within a hydrophilic

polyethylene glycol (PEG4) spacer.[2][4][5]

This unique architecture enables a powerful two-step labeling strategy. First, an antibody or

other targeting protein is modified with the linker via the reaction of the NHS ester with primary

amines (e.g., lysine residues).[6][7][8] Second, the resulting tetrazine-modified antibody is used

to label cell surface targets. The exposed tetrazine group can then be "clicked" with a molecule

bearing a trans-cyclooctene (TCO) group, such as a fluorophore, a toxin, or a nanoparticle,

through an inverse-electron-demand Diels-Alder (IEDDA) reaction.[9][10][11] This reaction is

exceptionally fast, highly specific, and biocompatible, proceeding efficiently in complex

biological media without the need for a catalyst.[4][10][11]

Key Features and Components:

Methyltetrazine (Me-Tz): The bioorthogonal reactive group that participates in the IEDDA

reaction with TCO. This reaction is one of the fastest bioorthogonal ligations known, enabling

efficient conjugation even at low concentrations.[4][9]
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PEG4 Spacer: A discrete four-unit polyethylene glycol linker. This hydrophilic spacer

enhances the water solubility of the conjugate, reduces aggregation, minimizes non-specific

binding, and provides spatial separation between the conjugated molecules to reduce steric

hindrance.[12][13][14][15]

Disulfide (SS) Bond: A cleavable linker that is stable in circulation but can be readily cleaved

under reducing conditions (e.g., using DTT, TCEP, or in the high-glutathione environment of

the cell cytosol).[4][16][17][18] This feature is invaluable for applications requiring the release

of a payload or the elution of captured proteins from a surface.

NHS Ester: An amine-reactive group that forms a stable amide bond with primary amines on

proteins and other biomolecules.[6][8][19] The reaction is most efficient at a pH of 7.2-8.5.[6]

[8]

This system is particularly advantageous for drug development, pre-targeted imaging, and cell-

based assays, offering a modular and controlled approach to bioconjugation.[20][21]

Visualizations
Caption: Functional components of the Methyltetrazine-PEG4-SS-NHS ester linker.
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Caption: Experimental workflow for antibody modification with the linker.
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Caption: Two-step cell labeling workflow followed by disulfide cleavage.

Data Presentation
Table 1: Physicochemical Properties of Methyltetrazine-PEG4-SS-NHS Ester
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Property Description

Molecular Formula C₃₁H₄₃N₇O₁₀S₂

Molecular Weight ~737.84 g/mol

Reactive Groups
1. N-Hydroxysuccinimide (NHS) Ester2.

Methyltetrazine

Reactivity
1. Primary Amines (-NH₂) at pH 7.2-8.5[8]2.

Trans-cyclooctene (TCO)

Spacer Arm PEG4 with an integrated disulfide bond

Solubility

Soluble in organic solvents (DMSO, DMF); the

PEG4 moiety imparts water solubility to the final

conjugate.[4][6][14]

Storage Store at -20°C, desiccated.[4][14]

Table 2: Recommended Molar Excess for Antibody Modification

Antibody Concentration
Recommended Molar
Excess of Linker

Expected Degree of
Labeling (DOL)

1 mg/mL 20-fold 2 - 5

2-5 mg/mL 10 to 15-fold 3 - 8

5-10 mg/mL 5 to 10-fold 4 - 10

Note: These are starting

recommendations. The optimal

molar excess should be

determined empirically for

each specific antibody and

application. Over-modification

can lead to antibody

aggregation or loss of activity.

[22]
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Experimental Protocols
Protocol 1: Modification of Antibody with
Methyltetrazine-PEG4-SS-NHS Ester
This protocol describes the covalent attachment of the linker to primary amines on an antibody.

A. Materials

Antibody of interest (1-10 mg/mL)

Methyltetrazine-PEG4-SS-NHS ester

Reaction Buffer: Phosphate Buffered Saline (PBS) or Borate Buffer (0.1 M), pH 8.0-8.5.

Crucially, avoid buffers containing primary amines like Tris.[6]

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Desalting columns (e.g., Zeba™ Spin Desalting Columns, 40K MWCO).[22]

B. Procedure

Antibody Preparation: If necessary, exchange the antibody into the Reaction Buffer to a final

concentration of 2-10 mg/mL using a desalting column or dialysis. This removes any

interfering amine-containing substances.

Linker Preparation: Immediately before use, prepare a 10 mM stock solution of

Methyltetrazine-PEG4-SS-NHS ester by dissolving it in anhydrous DMSO or DMF.[6]

Reaction Setup:

Calculate the volume of the 10 mM linker stock solution needed to achieve the desired

molar excess (refer to Table 2).

Add the calculated volume of the linker solution to the antibody solution while gently

vortexing.

Incubation: Incubate the reaction for 1-2 hours at room temperature or 2-4 hours at 4°C.
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Purification: Remove excess, non-reacted linker and byproducts by passing the reaction

mixture through a desalting column equilibrated with a storage buffer of choice (e.g., PBS,

pH 7.4).

Characterization (Optional but Recommended):

Determine the protein concentration of the purified conjugate using a BCA assay or by

measuring absorbance at 280 nm.

The Degree of Labeling (DOL), which is the average number of linker molecules per

antibody, can be determined using UV-Vis spectrophotometry by measuring the

absorbance of the tetrazine (λₘₐₓ ≈ 520-530 nm) and the protein (λₘₐₓ = 280 nm).[9]

Protocol 2: Two-Step Cell Surface Labeling
This protocol details the use of the tetrazine-modified antibody to label cell surface antigens,

followed by detection with a TCO-containing fluorophore.

A. Materials

Cells expressing the target antigen

Purified Tetrazine-modified Antibody (from Protocol 1)

TCO-conjugated Fluorophore (e.g., TCO-AF488)

Cell Staining Buffer: PBS with 1% Bovine Serum Albumin (BSA)

Flow cytometer or fluorescence microscope

B. Procedure

Cell Preparation: Harvest cells and wash them once with ice-cold Cell Staining Buffer.

Resuspend cells to a concentration of 1x10⁶ cells/mL.

Primary Labeling (Step 1):
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Add the tetrazine-modified antibody to the cell suspension at a pre-determined optimal

concentration (typically 1-10 µg/mL).

Incubate for 30-60 minutes on ice or at 4°C to allow binding to the cell surface antigen.

Wash the cells twice with 1 mL of ice-cold Cell Staining Buffer to remove unbound

antibody.

Secondary "Click" Reaction (Step 2):

Resuspend the washed cells in 100 µL of Cell Staining Buffer.

Add the TCO-fluorophore to a final concentration of 5-10 µM.

Incubate for 30-60 minutes at room temperature, protected from light. The IEDDA reaction

is typically rapid.[10]

Wash the cells twice with 1 mL of ice-cold Cell Staining Buffer to remove the excess TCO-

fluorophore.

Analysis:

Resuspend the final cell pellet in an appropriate buffer for analysis.

Analyze the labeled cells by flow cytometry or visualize them using fluorescence

microscopy.

Protocol 3: Cleavage of the Disulfide Linker
This protocol demonstrates the cleavable nature of the SS bond.

A. Materials

Labeled cells (from Protocol 2)

Reducing Buffer: PBS containing 50 mM Dithiothreitol (DTT) or 20 mM TCEP.[4][23]

Flow cytometer
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B. Procedure

Baseline Measurement: Analyze a sample of the fully labeled cells (from Protocol 2) by flow

cytometry to obtain a baseline fluorescence signal.

Cleavage Reaction:

Take an aliquot of the labeled cells and wash once with PBS to remove BSA.

Resuspend the cells in the Reducing Buffer.

Incubate for 30 minutes at 37°C.[23]

Washing: Wash the cells twice with 1 mL of Cell Staining Buffer to remove the cleaved

fluorophore and the reducing agent.

Final Analysis: Resuspend the cells and re-analyze by flow cytometry. A significant decrease

in fluorescence intensity compared to the baseline measurement confirms the successful

cleavage of the disulfide bond and release of the fluorophore.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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